20a-Hydroxy prednisolone
20a-Hydroxy prednisolone
Brand Name:
Vulcanchem
CAS No.:
2299-46-9
VCID:
VC0191479
InChI:
InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-18,22,24-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
20a-Hydroxy prednisolone
CAS No.: 2299-46-9
Natural Products
VCID: VC0191479
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
| CAS No. | 2299-46-9 |
|---|---|
| Product Name | 20a-Hydroxy prednisolone |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (8S,9S,10R,11S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-18,22,24-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17-,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | LCOVYWIXMAJCDS-FJWDNACWSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2([C@H](CO)O)O)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O |
| Synonyms | 20b-Dihydroprednisolone; 11b,17,20a,21-Tetrahydroxy-pregna-1,4-dien-3-one; (11b,20S)-11,17,20,21-Tetrahydroxy-pregna-1,4-dien-3-one |
| Reference | Kim, H., et al., J. Med. Chem., 30, 2239 (1987) |
| PubChem Compound | 13962391 |
| Last Modified | Nov 11 2021 |
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